Cas no 832741-28-3 (1-methanesulfonylpiperidine-3-carbohydrazide)

• Product Name: 1-methanesulfonylpiperidine-3-carbohydrazide
• CAS No: 832741-28-3
• MF: C₇H₁₅N₃O₃S
• MW: 221.2773001194
• MDL: MFCD04969873
• CID: 1072890
• PubChem ID: 4045908
• Update Time: 2025-05-21

1-methanesulfonylpiperidine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-(Methylsulfonyl)piperidine-3-carbohydrazide
• 1-methanesulfonylpiperidine-3-carbohydrazide
• 1-(METHYLSULFONYL)-3-PIPERIDINECARBOHYDRAZIDE
• 1-Methanesulfonyl-piperidine-3-carboxylic acid hydrazide
• FT-0678557
• BB 0256575
• 832741-28-3
• DTXSID20398734
• F2146-0684
• AT32264
• SCHEMBL20837307
• VS-04171
• EN300-229598
• AKOS000310376
• MFCD04969873
• 1-methylsulfonylpiperidine-3-carbohydrazide
• SB44092
• 1-(methylsulfonyl)piperidine-3-carbohydrazide(SALTDATA: FREE)
• STK299310
• BBL014087
• ALBB-002833

• MDL： MFCD04969873
• Inchi： 1S/C7H15N3O3S/c1-14(12,13)10-4-2-3-6(5-10)7(11)9-8/h6H,2-5,8H2,1H3,(H,9,11)
• InChI Key： BRRAJOZHRMFWDD-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCC(C(NN)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 221.08341252g/mol
• Monoisotopic Mass: 221.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3

1-methanesulfonylpiperidine-3-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-methanesulfonylpiperidine-3-carbohydrazide

1-Methanesulfonylpiperidine-3-Carbohydrazide: A Comprehensive Overview

The compound with CAS No. 832741-28-3, commonly referred to as 1-methanesulfonylpiperidine-3-carbohydrazide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development, material science, and organic synthesis. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the research of 1-methanesulfonylpiperidine-3-carbohydrazide, highlighting its significance in contemporary scientific studies.

The molecular structure of 1-methanesulfonylpiperidine-3-carbohydrazide is characterized by a piperidine ring substituted with a methanesulfonyl group at the 1-position and a carbohydrazide moiety at the 3-position. This configuration imparts the compound with unique electronic and steric properties, making it an ideal candidate for exploring novel chemical reactions and biological activities. Recent studies have demonstrated its potential as a versatile building block in organic synthesis, particularly in the construction of bioactive molecules with complex architectures.

The synthesis of 1-methanesulfonylpiperidine-3-carbohydrazide involves a multi-step process that combines principles from both organic and medicinal chemistry. Researchers have employed various strategies, including nucleophilic substitution, condensation reactions, and catalytic hydrogenation, to achieve high yields of this compound. The use of advanced catalysts and reaction conditions has significantly improved the efficiency of these synthetic routes, paving the way for large-scale production and further exploration of its properties.

One of the most intriguing aspects of 1-methanesulfonylpiperidine-3-carbohydrazide is its ability to participate in diverse chemical transformations. For instance, recent investigations have revealed its role as a precursor in the synthesis of heterocyclic compounds, which are widely recognized for their pharmacological activities. By leveraging the reactivity of the methanesulfonyl group and the carbohydrazide moiety, chemists have successfully synthesized a range of bioactive molecules with potential applications in treating diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its synthetic utility, 1-methanesulfonylpiperidine-3-carbohydrazide has shown promise in materials science. Its unique structural features make it an attractive candidate for designing advanced materials with tailored properties. For example, researchers have explored its use as a building block for constructing supramolecular assemblies and functional polymers. These materials exhibit remarkable mechanical strength and thermal stability, making them suitable for applications in electronics, aerospace, and biomedical engineering.

The pharmacological potential of 1-methanesulfonylpiperidine-3-carbohydrazide has also been a focal point of recent research efforts. Studies conducted on animal models have demonstrated its ability to modulate key cellular pathways associated with chronic diseases. Specifically, it has shown anti-inflammatory and antioxidant activities, which could be harnessed for developing novel therapeutic agents. Furthermore, its ability to penetrate biological membranes suggests potential applications in drug delivery systems.

From an environmental perspective, 1-methanesulfonylpiperidine-3-carbohydrazide exhibits favorable biodegradation properties under controlled conditions. This characteristic is particularly important for ensuring the sustainability of chemical processes and minimizing ecological impacts. Researchers are actively exploring methods to optimize its degradation pathways while maintaining its functional integrity for industrial applications.

In conclusion, 1-methanesulfonylpiperidine-3-carbohydrazide stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure enables diverse chemical transformations, making it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play a pivotal role in advancing scientific innovation.